Cas no 5729-47-5 (2-Pentenal, 4-oxo-)

• Product Name: 2-Pentenal, 4-oxo-
• CAS No: 5729-47-5
• MF: C₅H₆O₂
• MW: 98.0999417304993
• CID: 373730
• PubChem ID: 6433447
• Update Time: 2025-04-19

2-Pentenal, 4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenal, 4-oxo-
• 4-KETO-2-PENTENAL
• acetylacrolein
• 5729-47-5
• (E)-4-oxopent-2-enal
• GBLMMVFQENXAFZ-NSCUHMNNSA-N
• 4-Ketopentenal
• 4-oxo-2-pentenal
• 3-Acetylacrolein

• Inchi： 1S/C5H6O2/c1-5(7)3-2-4-6/h2-4H,1H3/b3-2+
• InChI Key： GBLMMVFQENXAFZ-NSCUHMNNSA-N
• SMILES： O=C(/C=C/C=O)C

Computed Properties

• Exact Mass: 98.03678
• Monoisotopic Mass: 98.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: -0.3

Experimental Properties

• Density: 0.989
• Boiling Point: 199.5°C at 760 mmHg
• Flash Point: 70.5°C
• Refractive Index: 1.427
• PSA: 34.14